Cas no 1445988-59-9 ((3AS,7aR)-tert-butyl 5-oxohexahydro-1H-isoindole-2(3H)-carboxylate)

• Product Name: (3AS,7aR)-tert-butyl 5-oxohexahydro-1H-isoindole-2(3H)-carboxylate
• CAS No: 1445988-59-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 4600307
• Update Time: 2023-08-10

(3AS,7aR)-tert-butyl 5-oxohexahydro-1H-isoindole-2(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3AS,7aR)-tert-butyl 5-oxohexahydro-1H-isoindole-2(3H)-carboxylate
• tert-butyl rac-(3aS,7aR)-5-oxooctahydro-2H-isoindole-2-carboxylate
• (3AS,7aR)-tert-butyl5-oxohexahydro-1H-isoindole-2(3H)-carboxylate
• tert-butyl (3aS,7aR)-5-oxo-octahydro-1H-isoindole-2-carboxylate
• tert-butyl (3aR,7aS)-6-oxo-3,3a,4,5,7,7a-hexahydro-1H-isoindole-2-carboxylate

• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-9-4-5-11(15)6-10(9)8-14/h9-10H,4-8H2,1-3H3/t9-,10+/m0/s1
• InChI Key： KEEXIHAGXWAFOF-VHSXEESVSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2CC(CC[C@H]2C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones